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Compound of Interest

Compound Name: 1,3-Dichloro-2-butene

Cat. No.: B238901

An In-depth Technical Guide to the Physicochemical Properties of 1,3-Dichloro-2-butene

This technical guide provides a comprehensive overview of the core physicochemical
properties, synthesis, and analytical protocols for 1,3-dichloro-2-butene. The information is
intended for researchers, scientists, and professionals in drug development and other scientific
fields who may work with or encounter this compound.

Core Physicochemical Properties

1,3-Dichloro-2-butene is a halogenated alkene with the molecular formula CaHeCl2.[1] It exists
as a mixture of cis and trans isomers.[2] The compound is a colorless to light yellow liquid with
a characteristic odor.[3][4] It is primarily used as an intermediate in organic synthesis,
particularly in the production of 2,3-dichloro-1,3-butadiene, which is a comonomer for
polychloroprene synthetic rubber.[3]

Quantitative Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of 1,3-
dichloro-2-butene.
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Property

Value

Source

Molecular Formula

C4HsCl2

[1]3]

Molecular Weight 124.99 - 125.00 g/mol [11[31[5]
Density 1.161 g/cm3 [11[3]
Boiling Point 125°C to 131°C [11[3]
Melting Point -75°C [31[4]
Flash Point 27°C - 33°C [11[3]

Vapor Pressure

12.6 mmHg (1.33 kPa) at 25°C

[3]4]

Vapor Density

4.31 (Air = 1)

[3]

Water Solubility

Insoluble; reacts with water

[11(31[4]

Solubility in Organic Solvents

Miscible with acetone, ethanal,
and other common organic

solvents

[1]3]

Refractive Index

1.4692 - 1.473 at 20°C

[1]3]

Octanol/Water Partition
Coefficient (LogP)

2.84

[3]

Explosive Limits in Air

2-13% by volume

[3]4]

Synthesis and Chemical Reactions
Synthesis of 1,3-Dichloro-2-butene

There are several established methods for the synthesis of 1,3-dichloro-2-butene. The most

common industrial methods include:

» Chlorination of Butenes: This involves the direct chlorination of 2-butene with chlorine gas

under controlled conditions to promote the formation of 1,3-dichloro-2-butene.[1]

e Reaction of 2-Chloro-1,3-butadiene with HCI: This method utilizes a copper chloride catalyst

to facilitate the reaction between 2-chloro-1,3-butadiene and hydrochloric acid.[3][6]
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» Dehydrochlorination: This approach involves the elimination of a hydrogen chloride molecule
from other chlorinated butene derivatives under basic conditions to yield 1,3-dichloro-2-
butene.[1]
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Synthesis Pathways of 1,3-Dichloro-2-butene

Chlorination of Butenes Reaction with HCI

2-Butene Chlorine Gas (CI2) 2-Chloro-1,3-butadiene HCI

Direct Chlorination Catalyzed Reaction

Copper Chloride Catalyst

Controlled Conditions

1,3-Dichloro-2-butene
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GC-MS Analytical Workflow for 1,3-Dichloro-2-butene

Sample Preparation
(Dilution in Solvent)

:

GC Injection

l

Chromatographic Separation
(Capillary Column)

:

lonization
(Electron lonization)

:

Mass Analysis
(Quadrupole)

:

Detection

Data Analysis

(Identification & Quantification)
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Spill Response Logic for 1,3-Dichloro-2-butene

Spill Detected

Evacuate Area &
Ensure Ventilation

:

Remove Ignition Sources

:

Wear Full PPE
(incl. SCBA)

Contain Spill
(Inert Absorbent)

Collect Waste in
Sealable Containers

Dispose According to
Local Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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